Cas no 139211-32-8 (1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester)

1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester structure
139211-32-8 structure
Product name:1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester
CAS No:139211-32-8
MF:C17H20N2O8
MW:380.349305152893
CID:1263094

1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester
    • 1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl 1-[(4-nitrophenyl)methyl] ester
    • Inchi: 1S/C17H20N2O8/c1-10-15(27-11(2)20)8-14(16(21)25-3)18(10)17(22)26-9-12-4-6-13(7-5-12)19(23)24/h4-7,10,14-15H,8-9H2,1-3H3
    • InChI Key: HLIWRNDTKOKSHF-UHFFFAOYSA-N
    • SMILES: N1(C(OCC2=CC=C([N+]([O-])=O)C=C2)=O)C(C)C(OC(C)=O)CC1C(OC)=O

Computed Properties

  • Exact Mass: 380.122

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 506.7±50.0 °C(Predicted)
  • PSA: 125.28
  • pka: -5.07±0.70(Predicted)

1,2-Pyrrolidinedicarboxylic acid, 4-(acetyloxy)-5-methyl-, 2-methyl1-[(4-nitrophenyl)methyl] ester Related Literature

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